Cas no 1269520-79-7 ((3-Iodo-2-methylphenyl)(pyrrolidin-1-yl)methanone)

• Product Name: (3-Iodo-2-methylphenyl)(pyrrolidin-1-yl)methanone
• CAS No: 1269520-79-7
• MF: C₁₂H₁₄INO
• MW: 315.15013551712
• CID: 6792822
• PubChem ID: 58290403
• Update Time: 2025-06-19

(3-Iodo-2-methylphenyl)(pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12547900
• (3-iodo-2-methylphenyl)-pyrrolidin-1-ylmethanone
• (3-Iodo-2-methylphenyl)(pyrrolidin-1-yl)methanone
• 1269520-79-7
• MFCD32666919
• A1-27361

• Inchi： 1S/C12H14INO/c1-9-10(5-4-6-11(9)13)12(15)14-7-2-3-8-14/h4-6H,2-3,7-8H2,1H3
• InChI Key： JOIDXHWBWOMVCB-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C)C(N1CCCC1)=O

Computed Properties

• Exact Mass: 315.01201g/mol
• Monoisotopic Mass: 315.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3Ų

Additional information on (3-Iodo-2-methylphenyl)(pyrrolidin-1-yl)methanone

Introduction to (3-Iodo-2-methylphenyl)(pyrrolidin-1-yl)methanone (CAS No. 1269520-79-7)

The compound (3-Iodo-2-methylphenyl)(pyrrolidin-1-yl)methanone, identified by its CAS number 1269520-79-7, is a significant molecule in the field of pharmaceutical chemistry. This review aims to provide a comprehensive overview of its chemical properties, potential applications, and recent advancements in research that highlight its importance in modern medicinal chemistry.

In the realm of organic synthesis, (3-Iodo-2-methylphenyl)(pyrrolidin-1-yl)methanone serves as a versatile intermediate. Its molecular structure, featuring both an iodo-substituted aromatic ring and a pyrrolidine moiety, makes it a valuable building block for the synthesis of more complex molecules. The presence of the iodo group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of biaryl systems.

Recent studies have demonstrated the utility of this compound in the development of novel therapeutic agents. For instance, its scaffold has been explored in the design of kinase inhibitors, which are crucial in targeting various cancers and inflammatory diseases. The pyrrolidine ring, known for its ability to mimic natural amino acid residues, enhances binding affinity and selectivity in drug design. This feature has been leveraged to develop small-molecule inhibitors that interact with protein targets with high precision.

The pharmaceutical industry has shown particular interest in derivatives of (3-Iodo-2-methylphenyl)(pyrrolidin-1-yl)methanone due to their potential as pharmacological tools. Researchers have synthesized several analogs and evaluated their biological activity in vitro and in vivo. These studies have revealed promising results, particularly in the context of central nervous system (CNS) disorders. The compound’s ability to cross the blood-brain barrier has been a key focus, making it an attractive candidate for neuropharmacological applications.

Moreover, the compound’s role in medicinal chemistry extends beyond kinase inhibition. It has been investigated as a precursor for developing antimicrobial agents. The combination of the iodo and pyrrolidine functionalities provides a unique platform for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such derivatives hold promise for addressing the growing issue of antibiotic resistance.

The synthetic methodologies for preparing (3-Iodo-2-methylphenyl)(pyrrolidin-1-yl)methanone have also seen significant advancements. Modern techniques, including flow chemistry and catalytic processes, have improved yield and purity while reducing environmental impact. These innovations align with the broader trend toward sustainable chemistry, ensuring that the compound remains accessible for research and development purposes.

In conclusion, (3-Iodo-2-methylphenyl)(pyrrolidin-1-yl)methanone (CAS No. 1269520-79-7) is a multifaceted compound with broad applications in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules, particularly those targeted at treating cancers, inflammatory diseases, and CNS disorders. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in drug discovery and development.